Benzyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate

• IUPAC Name: benzyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H17F3N2O2/c15-14(16,17)11-18-6-8-19(9-7-18)13(20)21-10-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key: RQODSSOKXSEIAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(F)(F)F)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H17F3N2O2
• Molecular Weight: 302.29 g/mol

Description

Synthesis Analysis

• Dry over anhydrous magnesium sulfate and remove the solvent to obtain the product, benzyl 1-piperazinecarboxylate .

Scientific Research Applications

1. Synthesis and Medicinal Applications

• Synthesis of Anti-Tuberculosis Compounds : Analogues of Benzyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate have been synthesized for anti-tuberculosis applications. Modifications to increase bioavailability resulted in compounds with superior anti-tuberculosis activity and improved absorption and serum half-life (Tangallapally et al., 2006).

2. Metabolic and Pharmacokinetic Studies

• Investigating Metabolic Pathways : Research on a novel antidepressant, Lu AA21004, structurally related to Benzyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate, involved understanding its oxidative metabolism. This study provided insights into the enzymes responsible for metabolizing this class of compounds (Hvenegaard et al., 2012).

3. Structural Analysis and Crystallography

• Crystal Structure Studies : Research on the crystal structure of compounds related to Benzyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate, such as 4-[(4-Methylpiperazin-1-yl) Methyl]benzoic Acid, provides insights into their molecular geometry and interactions. These studies are crucial for understanding the properties and potential applications of these compounds (Jasinski et al., 2009).

4. Therapeutic Tools and Pharmacology

• Central Pharmacological Activity : Piperazine derivatives, including benzylpiperazine, have been studied for their central therapeutic applications, such as antipsychotic, antidepressant, and anxiolytic effects. These studies highlight the significance of piperazine moieties in developing central nervous system drugs (Brito et al., 2018).

Future Directions

: Ambeed Product Details : ChemicalBook

Synthesis routes and methods

Procedure details

Benzyl 1-piperazinecarboxylate (2.0 g, 9.08 mmol), 2,2,2-trifluoroethyl trifluoromethanesulfonate (2.5 g, 10.8 mmol) and triethylamine (1.9 mL, 13.8 mmol) were dissolved in 50 mL of tetrahydrofuran, and the reaction mixture was stirred at 60° C. for two hours. After cooling to room temperature, the reaction mixture was mixed with a saturated aqueous solution of sodium bicarbonate and extracted with ethyl acetate twice. The combined organic layers were sequentially washed with water and brine in this order. The mixture was dried over anhydrous sodium sulfate and evaporated. The resulting residue was purified by silica gel column chromatography (Fuji Silysia, NH Silica gel; ethyl acetate:hexane=50:50) to give 4-(2,2,2-trifluoroethyl)piperazin-1-carboxylic acid benzyl ester (3.1 g) as a colorless oil.